methyl 2-({N-(phenylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzoate

• IUPAC Name: methyl 2-[[2-[N-(benzenesulfonyl)-3-(trifluoromethyl)anilino]acetyl]amino]benzoate
• InChI: InChI=1S/C23H19F3N2O5S/c1-33-22(30)19-12-5-6-13-20(19)27-21(29)15-28(34(31,32)18-10-3-2-4-11-18)17-9-7-8-16(14-17)23(24,25)26/h2-14H,15H2,1H3,(H,27,29)
• InChI Key: LWOLSHFKFSHMLL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CN(C2=CC=CC(=C2)C(F)(F)F)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C23H19F3N2O5S
• Molecular Weight: 492.5 g/mol

Description

Methyl 2-({N-(phenylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzoate is a chemical compound that has been synthesized for scientific research purposes. This compound is used in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of methyl 2-({N-(phenylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzoate involves the inhibition of enzymes that are involved in various biochemical pathways. This compound acts as a competitive inhibitor of enzymes, thereby preventing the conversion of substrates into products. This inhibition leads to a decrease in the activity of the enzyme and a subsequent decrease in the production of the product.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the biosynthesis of prostaglandins and leukotrienes, which are involved in the inflammatory response. This compound has also been shown to inhibit the activity of enzymes involved in the biosynthesis of cholesterol, which is essential for the maintenance of cell membranes.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 2-({N-(phenylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzoate in lab experiments include its high potency and specificity for the target enzyme. This compound is also stable and easy to handle, making it a useful tool for research. However, the limitations of using this compound include its high cost and limited availability.

Future Directions

There are several future directions for the use of methyl 2-({N-(phenylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzoate in scientific research. One direction is the development of new drugs that target specific enzymes involved in disease pathways. Another direction is the study of the pharmacokinetics and pharmacodynamics of drugs using this compound as a tool. Additionally, this compound could be used to study the structure and function of enzymes in more detail, leading to a better understanding of biochemical pathways.

Synthesis Methods

The synthesis of methyl 2-({N-(phenylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzoate involves the reaction of 2-aminobenzoic acid with N-(phenylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycine in the presence of a coupling reagent. The resulting product is then treated with methyl chloroformate to obtain the final compound.

Scientific Research Applications

Methyl 2-({N-(phenylsulfonyl)-N-[3-(trifluoromethyl)phenyl]glycyl}amino)benzoate has several scientific research applications. It has been used as a tool in medicinal chemistry research to design and develop new drugs for the treatment of various diseases. This compound has also been used in biochemistry research to study protein-protein interactions and enzyme inhibition. In pharmacology research, it has been used to study the pharmacokinetics and pharmacodynamics of drugs.